
Essential Safety and Logistics for Handling
(Iodomethyl)cyclobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Iodomethyl)cyclobutane

Cat. No.: B096553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for

(Iodomethyl)cyclobutane. The following procedures are designed to ensure the safe handling

of this compound in a laboratory setting.

(Iodomethyl)cyclobutane is a flammable liquid and vapor that is harmful if swallowed. It can

cause skin and serious eye irritation, and may also cause respiratory irritation.[1] Adherence to

strict safety protocols is mandatory to minimize risk and ensure a safe laboratory environment.

Key Quantitative Data
A summary of the key physical and chemical properties of (Iodomethyl)cyclobutane is

provided below.

Property Value

Molecular Formula C₅H₉I[1][2]

Molecular Weight 196.03 g/mol [1][2]

CAS Number 16408-62-1[1][2]

Physical Form Liquid[3]

Storage Temperature Room temperature or refrigerator[2][3]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following PPE is

required for handling (Iodomethyl)cyclobutane:

Protection Area Required PPE
Specifications & Best
Practices

Eye & Face Protection
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always check

the glove manufacturer's

compatibility chart.[5]

Body Protection Chemical-resistant lab coat

A polyethylene-coated

polypropylene gown or a

similar non-absorbent material

is preferred over standard cloth

lab coats.[5]

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge for

organic vapors should be

used.[4]

Operational Plan: Safe Handling and Disposal
All operations involving (Iodomethyl)cyclobutane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Experimental Protocol:

Receiving and Storage:

Upon receipt, verify that the container is intact and properly labeled.
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Store apart from incompatible materials such as strong oxidizing agents and strong bases.

[4][7]

Preparation and Use:

Designated Area: All work with this compound should be performed in a designated area

within a chemical fume hood.

Personal Protective Equipment: Don all required PPE as detailed in the table above before

entering the designated handling area.

Weighing: If weighing the liquid, perform this task within the fume hood. Use a tared,

sealed container for transport.

Solution Preparation: When preparing solutions, add the compound slowly to the solvent

to avoid splashing.

Handling: Use non-sparking tools and explosion-proof equipment.[4] Avoid contact with

skin and eyes, and avoid breathing vapors or mists.[4]

Accidental Release Measures:

Small Spills:

Remove all sources of ignition.[4]

Ensure adequate ventilation.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

Large Spills:

Evacuate personnel to a safe area.[4]
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Prevent further leakage if it is safe to do so.[4]

Do not allow the chemical to enter drains.[4]

Contact environmental health and safety personnel for assistance.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a doctor if irritation persists.[4]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing and get

immediate medical attention.[4][6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention or call a poison control center.[4]

Disposal Plan:

Waste Collection: Collect all waste materials containing (Iodomethyl)cyclobutane,

including empty containers, contaminated PPE, and unused solutions, in a designated and

clearly labeled hazardous waste container.[4]

Disposal Method: Dispose of chemical waste in accordance with local, state, and federal

environmental regulations. This may involve removal to a licensed chemical destruction

plant or controlled incineration with flue gas scrubbing.[4]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill.[4]

Workflow for Safe Handling of
(Iodomethyl)cyclobutane
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Caption: A workflow for the safe handling of (Iodomethyl)cyclobutane from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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